Cas no 1375753-66-4 (2-(5-bromopyridin-3-yl)propanoic acid)

• Product Name: 2-(5-bromopyridin-3-yl)propanoic acid
• CAS No: 1375753-66-4
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• CID: 6094686
• PubChem ID: 67047342
• Update Time: 2024-01-14

2-(5-bromopyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromopyridin-3-yl)propanoic acid
• 3-Pyridineacetic acid, 5-bromo-α-methyl-
• SCHEMBL1475663
• EN300-1910913
• ZSVRPAOEXJYLHF-UHFFFAOYSA-N
• 1375753-66-4

• Inchi： 1S/C8H8BrNO2/c1-5(8(11)12)6-2-7(9)4-10-3-6/h2-5H,1H3,(H,11,12)
• InChI Key： ZSVRPAOEXJYLHF-UHFFFAOYSA-N
• SMILES： C(C1=CN=CC(Br)=C1)(C)C(=O)O

Computed Properties

• Exact Mass: 228.97384g/mol
• Monoisotopic Mass: 228.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.602±0.06 g/cm3(Predicted)
• Boiling Point: 346.6±27.0 °C(Predicted)
• pka: 3.93±0.13(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives